Cas no 396723-06-1 (4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396723-06-1
• MF: C₂₂H₂₃N₅O₅S₂
• MW: 501.578521966934
• CID: 6207424
• PubChem ID: 4248575
• Update Time: 2025-07-17

4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 396723-06-1
• F0778-0315
• 4-(N,N-diethylsulfamoyl)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• ChemDiv1_005177
• AKOS024599772
• SR-01000445240-1
• SR-01000445240
• HMS601L07
• 4-(diethylsulfamoyl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• 4-(diethylsulfamoyl)-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• Oprea1_472498

• Inchi： 1S/C22H23N5O5S2/c1-3-25(4-2)34(31,32)18-11-5-15(6-12-18)22(28)23-21-19-13-33-14-20(19)24-26(21)16-7-9-17(10-8-16)27(29)30/h5-12H,3-4,13-14H2,1-2H3,(H,23,28)
• InChI Key： OEMRTJIGOUOAOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NC1=C2CSCC2=NN1C1C=CC(=CC=1)[N+](=O)[O-])=O)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 501.11406120g/mol
• Monoisotopic Mass: 501.11406120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 164Ų

Additional information on 4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Chemical Profile of 4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide (CAS No. 396723-06-1)

4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide, identified by its CAS number 396723-06-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic derivatives characterized by its fused ring system, which includes a thiophene ring linked to a pyrazole moiety. The presence of multiple functional groups, such as the diethylsulfamoyl and nitrophenyl substituents, as well as the benzamide linkage, contributes to its unique chemical properties and potential biological activities.

The structural architecture of this compound is meticulously designed to interact with biological targets in a specific manner. The thieno[3,4-cpyrazol-3-yl] core is particularly noteworthy, as it has been explored in various drug discovery initiatives due to its ability to modulate biological pathways. Thiophene derivatives are well-documented for their role in antimicrobial, anti-inflammatory, and anticancer applications, while pyrazole-based compounds often exhibit kinase inhibition properties. The combination of these two heterocycles in 4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide suggests a multifaceted pharmacological profile.

The diethylsulfamoyl group at the 4-position of the thiophene ring introduces a polar moiety that can enhance solubility and binding affinity. Sulfamoyl derivatives are known for their versatility in drug design, often serving as pharmacophores in antibiotics and antiviral agents. In contrast, the nitrophenyl substituent at the 2-position of the pyrazole ring adds another layer of functionality. Nitroaromatic compounds are frequently investigated for their potential to act as prodrugs or intermediates in the synthesis of bioactive molecules. The benzamide linkage further extends the molecular framework, potentially influencing both metabolic stability and target interaction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the structural features of 4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide may allow it to interact with enzymes and receptors involved in inflammatory responses and cell proliferation. For instance, preliminary docking studies suggest potential binding to cyclooxygenase (COX) enzymes and Janus kinases (JAKs), which are key players in pathways associated with pain and autoimmune diseases.

The pharmaceutical industry has increasingly leveraged heterocyclic compounds like thiophene-pyrazole hybrids for their therapeutic potential. These molecules often exhibit favorable pharmacokinetic properties due to their rigid scaffold and multiple hydrogen bonding sites. The nitrophenyl group may also contribute to redox-active properties, which could be exploited in developing prodrugs that release active species under physiological conditions. Such mechanisms are particularly relevant in oncology and antimicrobial applications where controlled release of bioactive molecules is desirable.

In vitro studies have begun to elucidate the biological activity of 4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide. Initial assays suggest moderate activity against certain cancer cell lines, with mechanisms possibly involving inhibition of growth factor receptor tyrosine kinases (RTKs). Additionally, its interaction with microsomal enzymes has been examined to assess metabolic stability. The presence of the diethylsulfamoyl group appears to confer some resistance to oxidative metabolism while maintaining sufficient solubility for effective delivery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the thiophene-pyrazole core followed by functionalization at select positions using nucleophilic substitution or condensation techniques. Advances in green chemistry have prompted researchers to explore catalytic methods that minimize waste and improve yields. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the nitrophenyl and benzamide moieties efficiently.

Regulatory considerations play a crucial role in the development of novel pharmaceutical entities like 4-(diethylsulfamoyl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide. Preclinical safety assessments are conducted to evaluate potential toxicity profiles before human trials can commence. These studies often involve single-dose toxicity tests as well as chronic exposure protocols to identify any long-term adverse effects. The structural complexity of this molecule necessitates thorough characterization using spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LCMS), and X-ray crystallography where applicable.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets can estimate physicochemical properties such as solubility、logP、and pharmacokinetic parameters，allowing researchers to prioritize compounds with optimal profiles early in development。The thieno[3，4-cpyrazol－3－y1] scaffold，in particular，has been recognized by several computational platforms as a high-value structure for further optimization toward therapeutic efficacy。

Future directions for research on CAS No 396723－06－1 include exploring its potential as an intermediate in synthesizing analogues with enhanced potency or selectivity。Modifications such as varying the length or substitution pattern on the sulfamoyl group could alter binding interactions with biological targets without significantly compromising overall bioactivity。Additionally，investigations into prodrug formulations may enable improved delivery systems that enhance bioavailability or targeted release mechanisms。

The broader significance of this compound lies within its contribution to expanding libraries of heterocyclic derivatives available for medicinal chemistry investigations。As drug resistance emerges across multiple therapeutic areas，the need for innovative molecular architectures becomes increasingly urgent。Compounds like _this one_ represent valuable tools for understanding disease mechanisms at a molecular level while providing templates for next-generation therapeutics。